Cas no 126162-38-7 (2,3-Difluoro-4-hydroxybenzonitrile)

2,3-Difluoro-4-hydroxybenzonitrile Properties

Names and Identifiers

• 2,3-Difluoro-4-hydroxybenzonitrile
• BUTTPARK 13\03-07
• 4-CYANO-2,3-DIFLUOROPHENOL
• Benzonitrile, 2,3-difluoro-4-hydroxy- (9CI)
• Benzonitrile,2,3-difluoro-4-hydroxy-
• 2,3-difluoro-4-cyano phenol
• 2,3-difluoro-4-hydroxybenzenecarbonitrile
• Benzonitrile,2,3-difluoro-4-hydroxy
• 2,3-Difluoro-4-hydro
• 2,3-Difluoro-4-Cyanophenol
• Benzonitrile, 2,3-difluoro-4-hydroxy-
• PubChem2222
• KSC514S9H
• UIJJJWADIVZXNT-UHFFFAOYSA-N
• FCH918095
• STL554312
• PC3658
• BBL100518
• CS-W018024
• AM20050290
• SCHEMBL1128771
• PS-6557
• A20948
• FT-0659701
• 2,3-Difluoro-4-hydroxybenzonitrile, AldrichCPR
• MFCD00269596
• J-506949
• DTXSID70371739
• AKOS005254219
• EN300-3209045
• AC-4062
• 126162-38-7
• 1,4]BIPIPERIDINYL-4-CARBOXYLICACID
• 4-cyano-2,3-difluorophenol
• DB-030765
• +Expand

• MDL： MFCD00269596
• InChIKey： UIJJJWADIVZXNT-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2NO/c8-6-4(3-10)1-2-5(11)7(6)9/h1-2,11H
• SMILES： FC1C(=C(C#N)C([H])=C([H])C=1O[H])F

Computed Properties

• Exact Mass: 155.01800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.018
• Heavy Atom Count: 11
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 44

Experimental Properties

• LogP: 1.54208
• PSA: 44.02000
• Boiling Point: 260.8 °C at 760 mmHg
• Melting Point: 145-147
• Flash Point: 111.5 °C
• Color/Form: Gray white solid
• Density: 1.44

2,3-Difluoro-4-hydroxybenzonitrile Security Information

• Symbol: GHS07
• Safety Term：S26-36/37/39
• Safety Instruction： S26
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3439
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P280H,P305
  P351
  P338
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：IRRITANT

2,3-Difluoro-4-hydroxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides